Cas no 645418-23-1 (Benzamide, N-[3-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]-)

• Product Name: Benzamide, N-[3-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]-
• CAS No: 645418-23-1
• MF: C₁₈H₁₇N₃O₂
• MW: 307.346483945847
• CID: 422793
• PubChem ID: 21897937
• Update Time: 2025-04-19

Benzamide, N-[3-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[3-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]-
• N-[3-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]benzamide
• NZDJDLKKTOAKRH-UHFFFAOYSA-N
• SCHEMBL4712758
• N-[5-(4-Methoxy-phenyl)-3-methyl-1H-pyrazol-4-yl]-benzamide
• DTXSID50619666
• 645418-23-1
• N-[5-(4-Methoxyphenyl)-3-methyl-1H-pyrazol-4-yl]benzamide

• Inchi： 1S/C18H17N3O2/c1-12-16(19-18(22)14-6-4-3-5-7-14)17(21-20-12)13-8-10-15(23-2)11-9-13/h3-11H,1-2H3,(H,19,22)(H,20,21)
• InChI Key： NZDJDLKKTOAKRH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C(=C(C)NN=1)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 307.13221
• Monoisotopic Mass: 307.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67Ų

Experimental Properties

• PSA: 67.01